Cas no 2228336-84-1 (2-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylethan-1-amine)

• Product Name: 2-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylethan-1-amine
• CAS No: 2228336-84-1
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 5929726
• PubChem ID: 165855874
• Update Time: 2025-10-23

2-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylethan-1-amine
• 2228336-84-1
• EN300-1824773
• 2-[1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropyl]ethan-1-amine

• Inchi： 1S/C15H21N/c16-11-10-15(8-9-15)14-7-3-5-12-4-1-2-6-13(12)14/h1-2,4,6,14H,3,5,7-11,16H2
• InChI Key： IHZIXORHLSSMCL-UHFFFAOYSA-N
• SMILES： NCCC1(C2C3C=CC=CC=3CCC2)CC1

Computed Properties

• Exact Mass: 215.167399674g/mol
• Monoisotopic Mass: 215.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylethan-1-amine

Compound 2228336-84-1: 2-(1-(1,2,3,4-Tetrahydronaphthalen-1-yl)cyclopropyl)ethanamine

Compound 2228336-84-1, also known as 2-(1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropyl)ethanamine, is a complex organic molecule with a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its tetrahydronaphthalene ring system fused with a cyclopropane moiety and an ethanamine group. The combination of these structural elements makes it a promising candidate for various applications in drug discovery and material science.

The tetrahydronaphthalene core of this compound is a bicyclic structure that provides stability and rigidity to the molecule. This feature is particularly advantageous in medicinal chemistry, where rigid frameworks are often desired to optimize bioavailability and target specificity. Recent studies have highlighted the potential of tetrahydronaphthalene derivatives in modulating protein-protein interactions (PPIs), a challenging area in drug development. For instance, researchers have demonstrated that tetrahydronaphthalene-based scaffolds can serve as effective templates for designing inhibitors of PPIs involved in cancer progression.

The cyclopropane ring within the structure introduces strain and reactivity, which can be exploited for various chemical transformations. This strained ring system has been shown to enhance the pharmacokinetic properties of molecules by increasing their lipophilicity and permeability. Moreover, the cyclopropane moiety can act as a reactive site for post-synthetic modifications, enabling the creation of diverse derivatives with tailored functionalities.

The ethanamine group attached to the molecule confers basicity and hydrogen bonding capacity. This feature is crucial for interactions with biological targets such as enzymes and receptors. Recent advancements in computational chemistry have allowed researchers to predict the binding affinities of such molecules with high accuracy. For example, molecular docking studies have revealed that ethanamine-containing compounds can exhibit strong binding to G-protein coupled receptors (GPCRs), which are key therapeutic targets for treating cardiovascular diseases.

From a synthetic perspective, the construction of compound 2228336-84-1 involves multi-step reactions that require precise control over stereochemistry and regioselectivity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to assemble the tetrahydronaphthalene framework. This method has been optimized in recent years to achieve high yields and excellent purity levels.

In terms of applications, compound 2228336-84-1 has shown potential in several areas. Its ability to modulate cellular signaling pathways makes it a valuable tool in cancer research. Preclinical studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in tumor growth and metastasis. Additionally, its unique structure suggests applications in materials science, particularly in the development of advanced polymers and nanomaterials.

Despite its promising properties, further research is needed to fully elucidate the biological activity and safety profile of compound 2228336-84-1. Ongoing studies aim to investigate its pharmacokinetics in vivo and assess its potential for off-target effects. These efforts are expected to provide critical insights into its suitability as a drug candidate or precursor for other bioactive molecules.